Cas no 38790-14-6 (1,2,5-trimethoxy-3-methyl-benzene)
38790-14-6 structure
Product Name:1,2,5-trimethoxy-3-methyl-benzene
CAS No:38790-14-6
MF:C10H14O3
MW:182.216363430023
CID:923941
PubChem ID:170114
Update Time:2025-04-19
1,2,5-trimethoxy-3-methyl-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-trimethoxy-3-methyl-benzene
- 1,2,5-trimethoxy-3-methylbenzene
- benzene, 1,2,5-trimethoxy-3-methyl-
- 2,3,5-Trimethoxytoluene
- 38790-14-6
- HLFDEAPOXFIBPC-UHFFFAOYSA-N
- CHEBI:167414
- DTXSID40192059
- InChI=1/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H
- SCHEMBL684136
-
- Inchi: 1S/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H3
- InChI Key: HLFDEAPOXFIBPC-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=CC=1C)OC)OC
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.025
- Boiling Point: 261.3°C at 760 mmHg
- Flash Point: 85.9°C
- Refractive Index: 1.487
- PSA: 27.69
1,2,5-trimethoxy-3-methyl-benzene Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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